Cas no 1058459-45-2 (N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-carboxamide)

• Product Name: N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-carboxamide
• CAS No: 1058459-45-2
• MF: C₁₅H₁₇NOS₂
• MW: 291.431581258774
• CID: 6182220
• PubChem ID: 25882318
• Update Time: 2025-05-20

N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-carboxamide
• VU0637574-1
• 1058459-45-2
• F5222-0054
• N-[(1-thiophen-2-ylcyclopentyl)methyl]thiophene-2-carboxamide
• N-((1-(thiophen-2-yl)cyclopentyl)methyl)thiophene-2-carboxamide
• AKOS024500713

• Inchi： 1S/C15H17NOS2/c17-14(12-5-3-9-18-12)16-11-15(7-1-2-8-15)13-6-4-10-19-13/h3-6,9-10H,1-2,7-8,11H2,(H,16,17)
• InChI Key： NGUJKHOYYSCAER-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CNC(C2=CC=CS2)=O)CCCC1

Computed Properties

• Exact Mass: 291.07515651g/mol
• Monoisotopic Mass: 291.07515651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 85.6Ų

Additional information on N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-carboxamide

N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-carboxamide: A Comprehensive Overview

The compound CAS No. 1058459-45-2, also known as N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-carboxamide, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of thiophene derivatives, which have gained significant attention in recent years due to their versatile properties and wide-ranging applications in materials science, pharmaceuticals, and electronics.

The molecular structure of N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-carboxamide consists of a thiophene ring fused with a cyclopentane ring, creating a bicyclic system. The presence of the thiophene moiety imparts aromaticity and conjugation, which are key features for its electronic properties. Recent studies have highlighted the importance of such structures in enhancing the stability and reactivity of molecules, making them ideal candidates for advanced materials development.

One of the most notable aspects of this compound is its potential in the field of organic electronics. Researchers have explored the use of thiophene derivatives in creating flexible and lightweight electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The unique electronic properties of CAS No. 1058459-45-2 make it a promising candidate for improving the efficiency and durability of these devices. For instance, studies have shown that incorporating thiophene-based compounds into OLEDs can significantly enhance their emission efficiency and operational stability.

In addition to its electronic applications, N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-carboxamide has also been investigated for its potential in drug discovery. The thiophene ring is known to exhibit bioactivity, and its presence in this compound could contribute to interactions with biological systems. Recent research has focused on the ability of this compound to act as a modulator of certain cellular pathways, potentially leading to new therapeutic agents for diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the cyclopentane ring, followed by the introduction of the thiophene moiety through coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound can be produced efficiently for both academic and industrial purposes.

Another area where this compound has shown promise is in materials science. Its ability to form self-assembled monolayers (SAMs) has been explored for applications in surface modification and nanotechnology. SAMs created using CAS No. 1058459-45-2 have demonstrated exceptional stability and adhesion properties, making them suitable for use in sensors, catalysis, and biomedical devices.

Furthermore, recent advancements in computational chemistry have allowed researchers to gain deeper insights into the electronic structure and reactivity of this compound. By employing density functional theory (DFT) calculations, scientists have been able to predict the compound's behavior under various conditions, aiding in its optimization for specific applications.

In conclusion, N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-carboxamide is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in advancing modern science and technology.